3-(4-methyl-1,3-thiazol-5-yl)-N-[(1-propyl-1H-pyrazol-4-yl)methyl]propanamide

• IUPAC Name: 3-(4-methyl-1,3-thiazol-5-yl)-N-[(1-propylpyrazol-4-yl)methyl]propanamide
• InChI: InChI=1S/C14H20N4OS/c1-3-6-18-9-12(8-17-18)7-15-14(19)5-4-13-11(2)16-10-20-13/h8-10H,3-7H2,1-2H3,(H,15,19)
• InChI Key: FFMIEPGRFXFILN-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=C(C=N1)CNC(=O)CCC2=C(N=CS2)C
• Molecular Formula: C14H20N4OS
• Molecular Weight: 292.40 g/mol

Description

3-(4-methyl-1,3-thiazol-5-yl)-N-[(1-propyl-1H-pyrazol-4-yl)methyl]propanamide is a useful research compound. Its molecular formula is C14H20N4OS and its molecular weight is 292.40 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 292.13578245 g/mol and the complexity rating of the compound is 316. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Complex Molecule Synthesis

Researchers have developed new derivatives of polyfunctional ligands, including 3-(pyrazol-1-yl)propanamide (PPA) and related ligands, to form supramolecular hydrogen-bonded chains and cyclic dimers in the solid state. These findings are crucial for the synthesis of complex molecules with specific properties, as demonstrated by the formation of trans-PdCl2(L)2 complexes when reacting PdCl2(COD) with the ligands (Palombo et al., 2019).

Biological Activities

A series of celecoxib derivatives were synthesized, showing anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV NS5B RNA-dependent RNA polymerase (RdRp) activities. These derivatives, particularly N-(ethylcarbamothioyl)-4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide, displayed potential for development into therapeutic agents (Küçükgüzel et al., 2013).

Additionally, novel bis-pyrazolyl-thiazoles incorporating the thiophene moiety were synthesized, displaying promising anti-tumor activities against hepatocellular carcinoma (HepG2) cell lines (Gomha et al., 2016).

Antimicrobial Evaluation

New pyrazole, thiophene, thiazole, and 1,3,4-thiadiazole derivatives pendant to a pyrimidine ring were synthesized, showing moderate antimicrobial activity, highlighting the potential of such compounds in addressing microbial resistance (Farag et al., 2009).